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Introduction
Casticin, also known as Vitexicarpin, is a methoxylated flavonol, a type of natural flavonoid

compound.[1] It is predominantly isolated from various species of the Vitex genus, such as

Vitex agnus-castus, Vitex trifolia, and Vitex rotundifolia, as well as from other plants like

Artemisia annua.[2][3] Traditionally used in herbal medicine for its anti-inflammatory properties,

casticin has garnered significant scientific interest for its potential therapeutic applications,

particularly in oncology and immunology.[4][5] This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and biological activities of

casticin, with a focus on its mechanisms of action and relevant experimental methodologies.

Chemical Structure and Properties
Casticin is chemically described as 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,6,7-

trimethoxychromen-4-one. Its structure is characterized by a flavonoid backbone with four

methoxy groups and two hydroxy groups, which contribute to its biological activity.

Table 1: Chemical and Physical Properties of Casticin
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Property Value References

IUPAC Name

5-hydroxy-2-(3-hydroxy-4-

methoxyphenyl)-3,6,7-

trimethoxychromen-4-one

Synonyms
Vitexicarpin, Quercetagetin

3,6,7,4'-tetramethyl ether

CAS Number 479-91-4

Molecular Formula C₁₉H₁₈O₈

Molecular Weight 374.34 g/mol

Appearance Light yellow to yellow solid

Melting Point 186-187 °C

Solubility

DMSO: ≥ 60 mg/mL, DMF: 20

mg/mL, Ethanol: 5 mg/mL,

Water: 120.7 mg/L (25 °C)

UV λmax 210, 258, 350 nm (in Ethanol)

Biological Activities and Signaling Pathways
Casticin exhibits a wide range of pharmacological effects, with its anticancer and anti-

inflammatory activities being the most extensively studied.

Anticancer Activity
Casticin has demonstrated potent cytotoxic and anti-proliferative effects against a variety of

cancer cell lines. Its mechanisms of action are multi-faceted and involve the modulation of

several key signaling pathways that regulate cell cycle progression, apoptosis, and metastasis.

Table 2: In Vitro Anticancer Activity of Casticin (IC₅₀ Values)
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Cell Line Cancer Type IC₅₀ (µM) Reference

KB Oral Carcinoma 0.23

K562 Leukemia 5.95

HL-60 Leukemia 4.82

Kasumi-1 Leukemia 15.56

786-O Renal Carcinoma < 8

YD-8
Oral Squamous

Carcinoma
< 8

HN-9
Head and Neck

Cancer
< 8

STAT3 Pathway: Casticin is a known inhibitor of Signal Transducer and Activator of

Transcription 3 (STAT3) activation. By inhibiting the phosphorylation of STAT3, casticin can

suppress the transcription of genes involved in cell proliferation and survival.
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Casticin inhibits the JAK/STAT3 signaling pathway.
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TGF-β/Smad Pathway: Casticin has been shown to attenuate liver fibrosis by blocking the

Transforming Growth Factor-beta (TGF-β)/Smad signaling pathway. It inhibits the

phosphorylation of Smad2/3, preventing their nuclear translocation and the subsequent

transcription of pro-fibrotic genes.
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Casticin blocks the TGF-β/Smad signaling pathway.

PI3K/Akt/mTOR Pathway: Casticin has been reported to suppress cancer cell self-renewal

and invasion through the negative regulation of the PI3K/Akt/mTOR signaling pathway.

Anti-inflammatory Activity
Casticin exerts its anti-inflammatory effects by modulating key inflammatory pathways,

primarily the NF-κB pathway.

NF-κB Pathway: Casticin can inhibit the activation of Nuclear Factor-kappa B (NF-κB) by

preventing the degradation of its inhibitor, IκBα. This leads to the suppression of pro-

inflammatory gene expression.
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Casticin inhibits the NF-κB signaling pathway.

Pharmacokinetics
Pharmacokinetic studies in rats have shown that casticin has good oral bioavailability. After

oral administration, it is rapidly distributed and eliminated.

Table 3: Pharmacokinetic Parameters of Casticin in Rats

Parameter
Oral Administration
(40 mg/kg)

Intravenous
Administration (5
mg/kg)

Reference

Tₘₐₓ (min) 30.0 ± 8.7 -

Cₘₐₓ (ng/mL) 1456.7 ± 345.2 -

t₁/₂ (min) 36.48 ± 7.24 20.86 ± 2.02

AUC₀₋ₜ (ng/min/mL) 67890.4 ± 16543.8 32145.6 ± 7890.1

Absolute

Bioavailability (%)
45.5 ± 11.0 -

Experimental Protocols
This section provides an overview of common experimental methodologies used to investigate

the biological effects of casticin.

Cell Viability Assay (MTT Assay)
This assay is used to assess the cytotoxic effects of casticin on cancer cell lines.
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b192668?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274196/
https://www.biocompare.com/pfu/110447/soids/1014-1212/Antibodies/Western_Blot_Casein
https://pmc.ncbi.nlm.nih.gov/articles/PMC5593560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5593560/
https://e-century.us/files/ijcep/9/3/ijcep0020105.pdf
https://www.researchgate.net/figure/Casticin-inhibits-the-NF-kB-signaling-pathway-in-IL-1b-induced-ADTC5-cells-The-effects_fig4_338359291
https://www.benchchem.com/product/b192668#casticin-vitexicarpin-chemical-structure-and-properties
https://www.benchchem.com/product/b192668#casticin-vitexicarpin-chemical-structure-and-properties
https://www.benchchem.com/product/b192668#casticin-vitexicarpin-chemical-structure-and-properties
https://www.benchchem.com/product/b192668#casticin-vitexicarpin-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b192668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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and industry.
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